1-Hydroxynaphthalene-2-carbonyl chloride
Cat. No. B1626517
CAS No.:
38077-69-9
M. Wt: 206.62 g/mol
InChI Key: BGDWGIMWXKYYOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04010168
Procedure details
Dry 1-hydroxy-2-naphthoic acid (50 gms., 0.266 mole) was suspended in 350 ml. dry benzene in a flame-dried 1 liter 1-neck round bottom flask under an air condenser and drying tube. Thionyl chloride (31.7 gms., 0.266 mole) was added in one portion followed by 1.5 ml. dry N,N-dimethylformamide. The reaction mixture was stirred magnetically 2-3 days at room temperature. Insoluble material (6.5 gms.) was removed by filtration, and the yellow-tan filtrate was evaporated to dryness to give pale yellow 1-hydroxy-2-naphthoyl chloride, m. p. 87°-88° C. Chilled anhydrous methanol (100 ml.) was added quickly to the solid chloride in an exothermic reaction. The partial solution was heated about 5 minutes on the steam bath under a drying tube then allowed to cool. The suspension was chilled and the solid was collected to give 43 gms. (92% by weight) of 1-hydroxy-2-methyl naphthoate.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[CH:5]=[CH:4][C:3]=1[C:12]([OH:14])=O.S(Cl)([Cl:17])=O>CN(C)C=O>[OH:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[CH:5]=[CH:4][C:3]=1[C:12]([Cl:17])=[O:14]
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Inputs
Step One
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Name
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|
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Quantity
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50 g
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Type
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reactant
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Smiles
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OC1=C(C=CC2=CC=CC=C12)C(=O)O
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Step Two
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Name
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Quantity
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31.7 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred magnetically 2-3 days at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dry benzene in a flame-dried 1 liter 1-neck round bottom flask under an air condenser and drying tube
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CUSTOM
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Type
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CUSTOM
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Details
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Insoluble material (6.5 gms.) was removed by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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the yellow-tan filtrate was evaporated to dryness
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Outcomes
Product
Details
Reaction Time |
2.5 (± 0.5) d |
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Name
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|
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Type
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product
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Smiles
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OC1=C(C=CC2=CC=CC=C12)C(=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
